Cas no 38680-83-0 (9b,11b-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione 21-acetate)

• Product Name: 9b,11b-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione 21-acetate
• CAS No: 38680-83-0
• MF: C₂₃H₂₈O₆
• MW: 400.464827537537
• CID: 54903
• PubChem ID: 11876290
• Update Time: 2025-04-18

9b,11b-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione 21-acetate Chemical and Physical Properties

Names and Identifiers

• 9b,11b-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione 21-acetate
• 21-acetoxy-9,11β-epoxy-17-hydroxy-9β-pregna-1,4-diene-3,20-dione
• 9B,11B-EPOXY-17,21-DIHYDROXYPREGNA-1,4-DIENE-3,20-DIONE 21-ACETATE,IN-HOUSE STANDARD
• 9beta,11beta-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione 21-acetate
• 9b-Pregna-1,4-diene-3,20-dione,9,11b-epoxy-17,21-dihydroxy-,21-acetate (6CI)
• DBNHODAAFAHQNY-WWUWEVONSA-N
• SCHEMBL5708123
• EC 254-079-3
• 85PMV8F52D
• (9beta,11beta)-21-(Acetyloxy)-9,11-epoxy-17-hydroxypregna-1,4-diene-3,20-dione
• 9beta-Pregna-1,4-diene-3,20-dione, 9,11beta-epoxy-17,21-dihydroxy-, 21-acetate
• EINECS 254-079-3
• 38680-83-0
• 9beta,11beta-epoxy-21-acetoxy-17-hydroxypregna-1,4-diene-3,20-dione
• 9beta,11beta-epoxy-21-acetoxy-17-hydroxy-pregna-1,4-diene-3,20-dione
• DTXSID50191977
• [2-[(1S,2S,10S,11S,14R,15S,17S)-14-hydroxy-2,15-dimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl]-2-oxoethyl] acetate
• AKOS015901635
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-9,11-epoxy-17-hydroxy-, (9beta,11beta)-

• Inchi： 1S/C23H28O6/c1-13(24)28-12-18(26)22(27)9-7-16-17-5-4-14-10-15(25)6-8-20(14,2)23(17)19(29-23)11-21(16,22)3/h6,8,10,16-17,19,27H,4-5,7,9,11-12H2,1-3H3/t16-,17-,19-,20-,21-,22-,23+/m0/s1
• InChI Key： DBNHODAAFAHQNY-WWUWEVONSA-N
• SMILES： O1[C@H]2C[C@]3(C)[C@@](C(COC(C)=O)=O)(CC[C@H]3[C@@H]3CCC4=CC(C=C[C@]4(C)[C@@]132)=O)O

Computed Properties

• Exact Mass: 400.18900
• Monoisotopic Mass: 400.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 888
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.32
• PSA: 93.20000
• LogP: 2.28890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes